Cas no 1254514-20-9 (6-Bromo-1-chloro-4-iodoisoquinoline)

• Product Name: 6-Bromo-1-chloro-4-iodoisoquinoline
• CAS No: 1254514-20-9
• MF: C₉H₄BrClIN
• MW: 368.39623260498
• MDL: MFCD18426484
• CID: 3160431
• PubChem ID: 129962400
• Update Time: 2025-04-21

6-Bromo-1-chloro-4-iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-chloro-4-iodoisoquinoline
• SY346398
• EN300-8163479
• 100-650-6
• CS-0262159
• MFCD18426484
• 1254514-20-9

• MDL： MFCD18426484
• Inchi： 1S/C9H4BrClIN/c10-5-1-2-6-7(3-5)8(12)4-13-9(6)11/h1-4H
• InChI Key： ZOSCPBKYCVXMNA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C2C=CC(=CC=21)Br)Cl

Computed Properties

• Exact Mass: 366.82604Da
• Monoisotopic Mass: 366.82604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9Ų